![molecular formula C11H23NO2 B051851 1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine CAS No. 122586-66-7](/img/structure/B51851.png)
1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine
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Overview
Description
1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine (EHDP) is a piperidine derivative that has gained significant attention in the scientific research community due to its potential therapeutic applications. EHDP is a highly stable compound that is synthesized through a multi-step process, and its unique chemical structure offers a range of potential benefits for use in laboratory experiments.
Mechanism of Action
1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine's mechanism of action is based on its ability to chelate metal ions. When this compound binds to metal ions, it forms a stable complex that prevents the metal ions from interacting with other molecules in the biological system. This can have a range of effects, including preventing metal ion toxicity and altering the function of metal-dependent enzymes.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects that make it useful in scientific research. Its ability to chelate metal ions can alter the function of metal-dependent enzymes, which can have a range of downstream effects on cellular processes. In addition, this compound has been shown to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine has several advantages for use in laboratory experiments. Its stability and high purity make it easy to work with, and its ability to chelate metal ions makes it useful in a range of applications. However, this compound's specificity for metal ions can also be a limitation, as it may not be effective in systems where metal ions are not involved.
Future Directions
There are several potential future directions for research on 1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine. One area of interest is the development of new this compound derivatives with enhanced chelating properties. Another area of interest is the study of this compound's effects on metal-dependent enzymes, which could lead to new insights into cellular processes. Finally, this compound's potential therapeutic applications in the treatment of heavy metal poisoning and other metal-related disorders warrant further investigation.
Scientific Research Applications
1-Ethoxy-4-hydroxy-2,2,6,6-tetramethylpiperidine has a range of potential therapeutic applications in scientific research. One of its primary uses is as a chelating agent, which allows it to bind to metal ions in biological systems. This property makes this compound useful in a range of applications, including the treatment of heavy metal poisoning and the study of metal ion transport in cells.
properties
CAS RN |
122586-66-7 |
---|---|
Molecular Formula |
C11H23NO2 |
Molecular Weight |
201.31 g/mol |
IUPAC Name |
1-ethoxy-2,2,6,6-tetramethylpiperidin-4-ol |
InChI |
InChI=1S/C11H23NO2/c1-6-14-12-10(2,3)7-9(13)8-11(12,4)5/h9,13H,6-8H2,1-5H3 |
InChI Key |
ILLXRYVHDVZNQZ-UHFFFAOYSA-N |
SMILES |
CCON1C(CC(CC1(C)C)O)(C)C |
Canonical SMILES |
CCON1C(CC(CC1(C)C)O)(C)C |
synonyms |
4-Piperidinol,1-ethoxy-2,2,6,6-tetramethyl-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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